1-(2-Methylimidazo[1,2-a]pyridin-3-yl)-2-morpholino-1-ethanone

• IUPAC Name: 1-(2-methylimidazo[1,2-a]pyridin-3-yl)-2-morpholin-4-ylethanone
• InChI: InChI=1S/C14H17N3O2/c1-11-14(17-5-3-2-4-13(17)15-11)12(18)10-16-6-8-19-9-7-16/h2-5H,6-10H2,1H3
• InChI Key: WEDWDVLZGINZBE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C=CC=CC2=N1)C(=O)CN3CCOCC3
• Molecular Formula: C14H17N3O2
• Molecular Weight: 259.30 g/mol

Description

Imidazo[1,2-a]pyridines are a class of organic compounds that have attracted significant interest in the medicinal chemistry community due to their promising and diverse bioactivity. They have been recognized as a “drug prejudice” scaffold for their wide range of applications in medicinal chemistry. Some synthetic drugs that contain this imidazo[1,2-a]pyridine have been commercialized, such as the sedative Zolpidem, the anxiolytic Alpidem, and the heart-failure drug Olprinone.

Synthesis Analysis

A common method for the synthesis of these compounds involves a condensation reaction of an α-bromocarbonyl compound with 2-aminopyridine derivatives in neutral, weak basic organic solvents at elevated temperature. Other methods include treating 2-aminopyridines with α-haloketones in polar organic solvents.

Molecular Structure Analysis

The structure of imidazo[1,2-a]pyridine derivatives has been established on the basis of X-ray structural analysis.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridine derivatives have been shown to react with sodium methoxide, leading to the formation of 2-methylimidazo[1,2-a]pyridine. They can further react with bromine and iodine, providing 3-halo-2-methyl-1H-imidazo[1,2-a]pyridinium trihalides.

Physical And Chemical Properties Analysis

The physical and chemical properties of a specific imidazo[1,2-a]pyridine derivative can vary depending on its structure. For example, one derivative was reported as an off-white solid with a melting point of 70–75°C.

Scientific Research Applications

Antituberculosis Agents

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Materials Science and Optoelectronics

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Antibacterial Properties

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Halogenation Studies

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Safety And Hazards

The safety and hazards of a specific imidazo[1,2-a]pyridine derivative can vary depending on its structure and intended use. Some derivatives have shown antimicrobial properties.

Future Directions

Imidazo[1,2-a]pyridines have been recognized for their wide range of applications in medicinal chemistry. They exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB). The World Health Organization has taken the initiative to develop new TB drugs, and imidazo[1,2-a]pyridines could play a significant role in this research.